Cas no 1187165-32-7 (2-Chloro-5-(2,4-dimethylbenzoyl)pyridine)
1187165-32-7 structure
Product Name:2-Chloro-5-(2,4-dimethylbenzoyl)pyridine
CAS No:1187165-32-7
MF:C14H12ClNO
MW:245.704182624817
MDL:MFCD13153386
CID:4561860
PubChem ID:49762736
Update Time:2024-11-04
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-(2,4-dimethylbenzoyl)pyridine
- (6-chloropyridin-3-yl)-(2,4-dimethylphenyl)methanone
- (6-Chloropyridin-3-yl)(2,4-dimethylphenyl)methanone
- W18107
- 1187165-32-7
- MFCD13153386
- AKOS016019705
- CS-0061226
- AS-64748
-
- MDL： MFCD13153386
- Inchi： 1S/C14H12ClNO/c1-9-3-5-12(10(2)7-9)14(17)11-4-6-13(15)16-8-11/h3-8H,1-2H3
- InChI Key： QLRIWCYUHWIXET-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)C(C1C=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 245.0607417g/mol
- Monoisotopic Mass: 245.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 30
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB363637-1 g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; . |
1187165-32-7 | 97% | 1g |
€954.60 | 2023-06-20 | |
| abcr | AB363637-2 g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; . |
1187165-32-7 | 97% | 2g |
€1400.00 | 2023-06-20 | |
| Fluorochem | 203587-1g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine |
1187165-32-7 | 97% | 1g |
￡554.00 | 2022-03-01 | |
| Fluorochem | 203587-2g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine |
1187165-32-7 | 97% | 2g |
￡837.00 | 2022-03-01 | |
| Fluorochem | 203587-5g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine |
1187165-32-7 | 97% | 5g |
￡1702.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D774915-250mg |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine |
1187165-32-7 | 95% | 250mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | D774915-1g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine |
1187165-32-7 | 95% | 1g |
$230 | 2024-06-06 | |
| abcr | AB363637-1g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; . |
1187165-32-7 | 97% | 1g |
€954.60 | 2025-02-13 | |
| abcr | AB363637-2g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; . |
1187165-32-7 | 97% | 2g |
€1400.00 | 2025-02-13 | |
| 1PlusChem | 1P01DU4D-1g |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine |
1187165-32-7 | 95% | 1g |
$374.00 | 2023-12-26 |
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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